N-(2,5-dimethylphenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H24FN3O/c1-15-3-4-16(2)19(13-15)22-20(25)14-23-9-11-24(12-10-23)18-7-5-17(21)6-8-18/h3-8,13H,9-12,14H2,1-2H3,(H,22,25)
• InChI Key: FGNYDWCEDNOZHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C20H24FN3O
• Molecular Weight: 341.4 g/mol

Description

N-(2,5-dimethylphenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide, commonly known as DPA-714, is a selective ligand for the translocator protein (TSPO). TSPO is a mitochondrial protein that is expressed in various cells, including immune cells, glial cells, and neurons. DPA-714 has been extensively studied for its potential applications in scientific research, particularly in the fields of neurology and immunology.

Mechanism of Action

DPA-714 binds to N-(2,5-dimethylphenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide with high affinity and specificity. This compound is involved in various cellular processes, including cholesterol transport, apoptosis, and immune response. The exact mechanism of action of DPA-714 is not fully understood, but it is thought to modulate the function of this compound and affect downstream signaling pathways.
Biochemical and Physiological Effects
DPA-714 has been shown to reduce inflammation and oxidative stress in animal models of neuroinflammation and neurodegeneration. It has also been shown to enhance the function of immune cells and promote tissue repair. However, the exact biochemical and physiological effects of DPA-714 are still being investigated.

Advantages and Limitations for Lab Experiments

DPA-714 has several advantages as a research tool. It is highly selective for N-(2,5-dimethylphenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide and has low toxicity. It can be easily synthesized and labeled with radioisotopes for PET imaging. However, there are also some limitations to its use. It has a relatively short half-life, which limits its utility in longitudinal studies. It also has limited penetration across the blood-brain barrier, which may restrict its use in certain applications.

Future Directions

There are several future directions for research involving DPA-714. One area of interest is the development of new N-(2,5-dimethylphenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide ligands with improved properties, such as longer half-life and better blood-brain barrier penetration. Another area of interest is the use of DPA-714 in combination with other imaging agents or therapeutics to enhance their efficacy. Finally, DPA-714 could be used to study the role of this compound in various disease states and identify potential targets for therapy.

Synthesis Methods

DPA-714 can be synthesized through a multistep process involving the reaction of 2,5-dimethylphenylamine with 4-fluorobenzylpiperazine, followed by acetylation with acetic anhydride. The final product is purified through column chromatography.

Scientific Research Applications

DPA-714 has been used as a radiotracer in positron emission tomography (PET) imaging to visualize the distribution of N-(2,5-dimethylphenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide in vivo. This compound expression is upregulated in various pathological conditions, including neuroinflammation, neurodegeneration, and cancer. PET imaging with DPA-714 can provide valuable insights into the pathophysiology of these conditions and aid in the development of new therapies.